Cas no 35281-34-6 (Dibenzo[def,mno]chrysene,1,2,3,7,8,9-hexahydro-)

• Product Name: Dibenzo[def,mno]chrysene,1,2,3,7,8,9-hexahydro-
• CAS No: 35281-34-6
• MF: C₂₂H₁₈
• MW: 282.378325939178
• CID: 305917
• PubChem ID: 94466
• Update Time: 2025-04-19

Dibenzo[def,mno]chrysene,1,2,3,7,8,9-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[def,mno]chrysene,1,2,3,7,8,9-hexahydro-
• 1,2,3,7,8,9-Hexahydroanthanthrene
• 1,2,3,7,8,9-Hexahydronaphtho[7,8,1,2,3-nopqr]tetraphene
• DTXSID30188769
• 3U3HB396V5
• 1,2,3,7,8,9-Hexahydrodibenzo[def,mno]chrysene
• dibenzo[def,mno]chrysene, 1,2,3,7,8,9-hexahydro-
• Dibenzo(def,mno)chrysene, 1,2,3,7,8,9-hexahydro-
• 35281-34-6
• Hexahydroanthanthrene, 1,2,3,7,8,9-
• 1,2,3,7,8,9-Hexahydrodibenzo(def,mno)chrysene

• Inchi： 1S/C22H18/c1-3-13-7-9-18-12-16-6-2-4-14-8-10-17-11-15(5-1)19(13)21(18)22(17)20(14)16/h7-12H,1-6H2
• InChI Key： ZSZZSGNVFIHJFK-UHFFFAOYSA-N
• SMILES： C12C3C=CC4CCCC(=CC5=CC=C6CCCC(C=3)=C6C=15)C2=4

Computed Properties

• Exact Mass: 282.14094
• Monoisotopic Mass: 282.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0560 (estimate)
• Boiling Point: 136°C
• Flash Point: 261.8°C
• Refractive Index: 1.7360 (estimate)
• PSA: 0